Cas no 550312-50-0 (4-(3-ethylphenyl)amino-4-oxobutanoic Acid)

• Product Name: 4-(3-ethylphenyl)amino-4-oxobutanoic Acid
• CAS No: 550312-50-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD01351263
• CID: 1023461
• PubChem ID: 888006
• Update Time: 2025-06-13

4-(3-ethylphenyl)amino-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((3-Ethylphenyl)amino)-4-oxobutanoic acid
• 4-(3-ethylanilino)-4-oxobutanoic acid
• 4-[(3-Ethylphenyl)amino]-4-oxobutanoic acid
• Butanoic acid, 4-[(3-ethylphenyl)amino]-4-oxo- (9CI)
• HMS2577C06
• VS-05533
• CHEMBL1723685
• CCG-294470
• Oprea1_346228
• SR-01000258193-1
• BBL016749
• DTXSID80358334
• AKOS003266318
• SMR000231180
• SR-01000258193
• CS-0313985
• Cambridge id 7306838
• 3-[(3-ethylphenyl)carbamoyl]propanoic Acid
• STK433655
• 550312-50-0
• 4-((3-Ethylphenyl)amino)-4-oxobutanoicacid
• MFCD01351263
• MLS000704406
• SCHEMBL10076183
• 4-(3-ethylphenyl)amino-4-oxobutanoic Acid

• MDL： MFCD01351263
• Inchi： 1S/C12H15NO3/c1-2-9-4-3-5-10(8-9)13-11(14)6-7-12(15)16/h3-5,8H,2,6-7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： IZJIRCVZHFGXPI-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NC1=CC=CC(=C1)CC

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 2.12530

4-(3-ethylphenyl)amino-4-oxobutanoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 4-(3-ethylphenyl)amino-4-oxobutanoic Acid

Comprehensive Overview of 4-(3-ethylphenyl)amino-4-oxobutanoic Acid (CAS No. 550312-50-0)

4-(3-ethylphenyl)amino-4-oxobutanoic Acid (CAS No. 550312-50-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the class of amino acid derivatives and is characterized by its unique molecular structure featuring an ethylphenyl group and a butanoic acid backbone. Its potential applications span drug development, enzyme inhibition studies, and material science, making it a subject of interest for researchers and industry professionals alike.

In recent years, the demand for 4-(3-ethylphenyl)amino-4-oxobutanoic Acid has surged due to its relevance in targeted drug delivery systems and bioconjugation techniques. Users frequently search for terms like "synthesis of 4-(3-ethylphenyl)amino-4-oxobutanoic Acid", "CAS 550312-50-0 applications", and "buy 4-(3-ethylphenyl)amino-4-oxobutanoic Acid", reflecting its growing commercial and academic value. The compound's stability and reactivity profile also make it a candidate for peptide modification and small-molecule therapeutics, aligning with current trends in personalized medicine.

From a structural perspective, 4-(3-ethylphenyl)amino-4-oxobutanoic Acid combines a hydrophobic ethylphenyl moiety with a hydrophilic carboxylic acid group, enabling its use in amphiphilic drug design. Researchers often explore its role in solubility enhancement and bioavailability improvement, addressing common challenges in formulation science. Additionally, its amide linkage provides a versatile site for further chemical modifications, which is why queries such as "derivatives of 550312-50-0" and "4-(3-ethylphenyl)amino-4-oxobutanoic Acid reactivity" are prevalent in scientific databases.

The compound's CAS No. 550312-50-0 serves as a critical identifier in regulatory and safety documentation, ensuring precise communication across global supply chains. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, topics frequently searched alongside its CAS number. Furthermore, its compatibility with green chemistry principles has sparked interest in sustainable synthesis routes, resonating with the broader push for eco-friendly pharmaceutical production.

In conclusion, 4-(3-ethylphenyl)amino-4-oxobutanoic Acid (CAS No. 550312-50-0) represents a multifaceted compound with expanding applications in modern science. Its interplay of structural versatility, functional groups, and research potential positions it as a valuable asset in both academic and industrial settings. As innovation continues, this compound is likely to remain a focal point for advancements in drug discovery and biomaterial engineering.